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Compound of Interest

Compound Name: Amberlite IRC50

Cat. No.: B567941 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the proper

handling, operation, and disposal of Amberlite™ IRC-50 ion-exchange resin. Adherence to

these procedures is critical for ensuring laboratory safety and maintaining experimental

integrity.

Personal Protective Equipment (PPE)
When handling Amberlite™ IRC-50, a comprehensive approach to personal protection is

mandatory to prevent contact and inhalation. The following table summarizes the required PPE.
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Protection Type Specification Standard/Regulation

Eye Protection

Appropriate protective

eyeglasses or chemical safety

goggles.[1]

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

[2]

Hand Protection
Protective gloves to prevent

skin exposure.[1][3]

Refer to manufacturer/supplier

for specific glove material and

breakthrough time information.

[3]

Body Protection

Appropriate protective clothing,

such as a lab coat or long-

sleeved clothing, to prevent

skin exposure.[1][2][3]

N/A

Respiratory Protection

A respiratory protection

program must be followed if

workplace conditions warrant

respirator use.[1] For small-

scale laboratory use, maintain

adequate ventilation.[3] For

large-scale or emergency

situations, a NIOSH/MSHA or

European Standard EN 136

approved respirator is

recommended if exposure

limits are exceeded.[3]

OSHA 29 CFR 1910.134, ANSI

Z88.2, or European Standard

EN 149.[1]

Handling and Operational Protocols
Strict adherence to proper handling procedures will minimize risks and ensure a safe laboratory

environment.

General Handling:

Wash hands and skin thoroughly after handling.[1]

Use with adequate ventilation to keep airborne concentrations low.[1]
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Minimize the generation and accumulation of dust.[1]

Avoid contact with eyes, skin, and clothing.[1]

Keep the container tightly closed when not in use.[1][3]

Avoid ingestion and inhalation.[1]

Do not eat, drink, or smoke in areas where Amberlite™ IRC-50 is handled or stored.[3]

Storage:

Store in a tightly closed container.[1]

Keep in a cool, dry, well-ventilated area.[1][3]

Store away from incompatible substances such as acids and strong oxidizing agents.[2][4]

The recommended storage temperature is around 20°C.[1]

Spill and Disposal Plan
A clear and concise plan for managing spills and disposing of waste is crucial for laboratory

safety and environmental compliance.

Spill Response:

Evacuate and Ventilate: If a significant amount of dust is generated, evacuate the immediate

area and ensure adequate ventilation.

Utilize Proper PPE: Before cleaning up, ensure you are wearing the appropriate personal

protective equipment as outlined in the table above.[1]

Containment and Cleanup:

For small spills, vacuum or sweep up the material.[1]

Avoid methods that generate dust.
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Place the collected material into a suitable, labeled container for disposal.[1]

Decontamination: Clean the spill area thoroughly.

Disposal:

Waste disposal must be conducted in accordance with local, regional, and national

hazardous waste regulations.[2][3]

It is the responsibility of the chemical waste generator to properly classify the waste.[2][3]

Do not reuse empty containers.[3] Dispose of them in accordance with local regulations.[3]

Workflow for Safe Handling of Amberlite™ IRC-50
The following diagram outlines the logical steps for safely handling Amberlite™ IRC-50 from

preparation to disposal.

Preparation
- Review SDS

- Assemble PPE

Handling
- Use in ventilated area

- Minimize dust
- Avoid contact

Storage
- Tightly closed container

- Cool, dry, ventilated area

If not all material is used

Spill/Emergency
- Evacuate and ventilate

- Wear PPE
- Clean up with minimal dust

In case of spill

Post-Handling
- Decontaminate work area
- Wash hands thoroughly

Disposal
- Place in labeled container

- Follow institutional and
  local regulations
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Amberlite™ IRC-50.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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